(1S*,5R*)-3-(2-pyrazinylcarbonyl)-6-(3-thienylcarbonyl)-3,6-diazabicyclo[3.2.2]nonane

• IUPAC Name: [(1S,5R)-3-(pyrazine-2-carbonyl)-3,6-diazabicyclo[3.2.2]nonan-6-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C17H18N4O2S/c22-16(13-3-6-24-11-13)21-9-12-1-2-14(21)10-20(8-12)17(23)15-7-18-4-5-19-15/h3-7,11-12,14H,1-2,8-10H2/t12-,14+/m0/s1
• InChI Key: ZUBNMTQWCOJNAH-GXTWGEPZSA-N
• Canonical SMILES: C1CC2CN(CC1CN2C(=O)C3=CSC=C3)C(=O)C4=NC=CN=C4
• Isomeric SMILES: C1C[C@@H]2CN(C[C@H]1CN2C(=O)C3=CSC=C3)C(=O)C4=NC=CN=C4
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

• (1S*,5R*)-3-(2-pyrazinylcarbonyl)-6-(3-thienylcarbonyl)-3,6-diazabicyclo[3.2.2]nonane is a complex organic compound. Its synthesis and analysis involve intricate chemical processes and detailed structural examinations.

Synthesis Analysis

• The compound's synthesis may involve processes similar to the reductive cyclization of m-dinitroindazoles and benzothiazoles, as outlined in the synthesis of related compounds (Puchnin et al., 2012). These methods often employ reductions and the Mannich reaction for complex bicyclic structures.

Molecular Structure Analysis

• The molecular structure of such compounds can be studied using techniques like X-ray diffraction as demonstrated in studies of similar diazabicyclo compounds (Cadenas‐Pliego et al., 1993). These analyses reveal intricate details about molecular conformations and bond formations.

Chemical Reactions and Properties

• The compound likely exhibits reactivity patterns similar to other diazabicyclo compounds. For example, diazabicyclo[2.2.2]octane, a related compound, has been used as a catalyst in various synthesis reactions, indicating potential reactivity and functional utility (Azarifar et al., 2013).

Physical Properties Analysis

• The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the compound’s behavior in different environments. These properties are often determined through empirical studies and can be inferred from similar compounds in the diazabicyclo family.

Chemical Properties Analysis

• Chemical properties include reactivity with other compounds, stability under various conditions, and potential for forming derivatives. Research on similar compounds, such as 3,7-diazabicyclo[3.3.1]nonane derivatives, provides insights into the chemical behavior that can be expected from (1S*,5R*)-3-(2-pyrazinylcarbonyl)-6-(3-thienylcarbonyl)-3,6-diazabicyclo[3.2.2]nonane (Dotsenko et al., 2007).